methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate

• IUPAC Name: methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate
• InChI: InChI=1S/C13H16FNO2/c1-9-12-4-3-11(14)7-10(12)5-6-15(9)8-13(16)17-2/h3-4,7,9H,5-6,8H2,1-2H3
• InChI Key: ZUUCBTVSFLJPPH-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(CCN1CC(=O)OC)C=C(C=C2)F
• Molecular Formula: C13H16FNO2
• Molecular Weight: 237.27 g/mol

Description

Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method that involves several steps, and its mechanism of action has been studied in depth. In

Scientific Research Applications

Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been shown to have potential as an antipsychotic agent, with studies demonstrating its ability to bind to dopamine receptors and modulate their activity. Additionally, Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate has been studied for its potential as a PET imaging agent for the detection of dopamine receptors in the brain.

Mechanism of Action

The mechanism of action of Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate involves its binding to dopamine receptors in the brain. This compound has been shown to bind to both D1 and D2 dopamine receptors, with a higher affinity for the D2 receptor. By binding to these receptors, Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate modulates their activity, resulting in a decrease in dopamine signaling in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate are primarily related to its modulation of dopamine signaling in the brain. Studies have shown that this compound can decrease dopamine release in the striatum, leading to a decrease in locomotor activity in animal models. Additionally, Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate has been shown to have potential as an antipsychotic agent, with studies demonstrating its ability to reduce psychotic symptoms in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate in lab experiments is its specificity for dopamine receptors. This compound has a high affinity for D2 dopamine receptors, making it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of using Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate is its potential for off-target effects. This compound has been shown to bind to other receptors in addition to dopamine receptors, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate. One area of interest is the development of new antipsychotic agents based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate and its potential for off-target effects. Finally, there is potential for the use of this compound as a PET imaging agent for the detection of dopamine receptors in the brain, which could have implications for the diagnosis and treatment of various neurological disorders.

Synthesis Methods

The synthesis of Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate involves a multi-step process that begins with the reaction of 6-fluoro-1-methyl-3,4-dihydroisoquinoline with ethyl bromoacetate in the presence of a base. This reaction results in the formation of ethyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate. The second step involves the hydrolysis of this compound to form the corresponding carboxylic acid. The final step involves the esterification of the carboxylic acid with methanol to form Methyl 2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)acetate.